Cas no 209404-16-0 (Benzeneacetic acid, 4-methoxy-2-(phenylmethoxy)-, methyl ester)

209404-16-0 structure
Product name:Benzeneacetic acid, 4-methoxy-2-(phenylmethoxy)-, methyl ester
Benzeneacetic acid, 4-methoxy-2-(phenylmethoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzeneacetic acid, 4-methoxy-2-(phenylmethoxy)-, methyl ester
- methyl 2-(4-methoxy-2-phenylmethoxyphenyl)acetate
- PJZVYCWIQPSWOK-UHFFFAOYSA-N
- SCHEMBL20954700
- methyl (2-benzyloxy-4-methoxyphenyl)acetate
- 209404-16-0
- DTXSID60454005
-
- Inchi: InChI=1S/C17H18O4/c1-19-15-9-8-14(10-17(18)20-2)16(11-15)21-12-13-6-4-3-5-7-13/h3-9,11H,10,12H2,1-2H3
- InChI Key: PJZVYCWIQPSWOK-UHFFFAOYSA-N
- SMILES: COC1=CC(=C(C=C1)CC(=O)OC)OCC2=CC=CC=C2
Computed Properties
- Exact Mass: 286.12054
- Monoisotopic Mass: 286.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
Benzeneacetic acid, 4-methoxy-2-(phenylmethoxy)-, methyl ester Related Literature
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Cristina Pascual-Gonzalez,Giorgio Schileo,Amir Khesro,Iasmi Sterianou,Dawei Wang,Ian M. Reaney,Antonio Feteira J. Mater. Chem. C, 2017,5, 1990-1996
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Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
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3. Carbocycles via enantioselective inter- and intramolecular iridium-catalysed allylic alkylations†Stephane Streiff,Carolin Welter,Mathias Schelwies,Gunter Lipowsky,Nicole Miller,Günter Helmchen Chem. Commun., 2005, 2957-2959
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
209404-16-0 (Benzeneacetic acid, 4-methoxy-2-(phenylmethoxy)-, methyl ester) Related Products
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- 94084-76-1(6-(Benzyloxy)nicotinic Acid)
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